Cas no 12390-74-8 (Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-)

Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]- structure
12390-74-8 structure
Product Name:Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-
CAS No:12390-74-8
MF:C20H16N4O4S4Zr
MW:595.849437713623
CID:207464
PubChem ID:76963338
Update Time:2025-04-19

Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]- Chemical and Physical Properties

Names and Identifiers

    • Zirconium,tetrakis[1-(hydroxy-kO)-2(1H)-pyridinethionato-kS2]-
    • 2(1H)-Pyridinethione, 1-hydroxy-, zirconium complex
    • 2-Pyridinethiol-1-oxidezirconium
    • Zirconium pyrithione
    • Zirconium, tetrakis(1-hydroxy-2(1H)-pyridinethionato-O,S)-
    • Zirconium, tetrakis(2-pyridinethiol1-oxidato)-
    • Zirconium,tetrakis(1-hydroxy-2(1H)-pyridinethionato)- (7CI,8CI)
    • 76Y3X55EYX
    • 12390-74-8
    • Q27266515
    • UNII-76Y3X55EYX
    • PYRITHIONE ZIRCONIUM
    • Inchi: 1S/4C5H4NOS.Zr/c4*7-6-4-2-1-3-5(6)8;/h4*1-4H;/q4*-1;+4
    • InChI Key: UMUYFYAEJXGBOC-UHFFFAOYSA-N
    • SMILES: [Zr+4].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-].S=C1C=CC=CN1[O-]

Computed Properties

  • Exact Mass: 593.91
  • Monoisotopic Mass: 593.91
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 234A^2

Experimental Properties

  • Boiling Point: 253.8°Cat760mmHg
  • Flash Point: 107.3°C
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